molecular formula C14H17NO2 B14825705 3-Tert-butoxy-2-cyclopropoxybenzonitrile

3-Tert-butoxy-2-cyclopropoxybenzonitrile

Cat. No.: B14825705
M. Wt: 231.29 g/mol
InChI Key: JTEKCSHIIOWDEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Tert-butoxy-2-cyclopropoxybenzonitrile (CAS: 99764-73-5) is a substituted benzonitrile derivative featuring a tert-butoxy group at the 3-position and a cyclopropoxy group at the 2-position of the benzene ring. This compound is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, and functional materials. Its nitrile (-CN) group enables participation in nucleophilic additions or cyclization reactions. Synonyms include 3-tert-Butoxypropanenitrile and AC1MC3TT, as documented in commercial catalogs .

Properties

Molecular Formula

C14H17NO2

Molecular Weight

231.29 g/mol

IUPAC Name

2-cyclopropyloxy-3-[(2-methylpropan-2-yl)oxy]benzonitrile

InChI

InChI=1S/C14H17NO2/c1-14(2,3)17-12-6-4-5-10(9-15)13(12)16-11-7-8-11/h4-6,11H,7-8H2,1-3H3

InChI Key

JTEKCSHIIOWDEY-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC1=CC=CC(=C1OC2CC2)C#N

Origin of Product

United States

Preparation Methods

The synthesis of 3-Tert-butoxy-2-cyclopropoxybenzonitrile typically involves multiple steps, starting from commercially available precursors. One common method involves the reaction of 3-bromo-2-cyclopropoxybenzonitrile with tert-butyl alcohol in the presence of a base such as potassium tert-butoxide. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the nitrile group . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity of the final product.

Chemical Reactions Analysis

3-Tert-butoxy-2-cyclopropoxybenzonitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

    Reduction: Reduction reactions can convert the nitrile group to primary amines using reagents like lithium aluminum hydride (LiAlH4).

Common reagents used in these reactions include potassium tert-butoxide, lithium aluminum hydride, and various oxidizing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3-Tert-butoxy-2-cyclopropoxybenzonitrile has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

    Biology: The compound’s unique structure makes it a valuable tool in studying enzyme interactions and protein-ligand binding.

    Medicine: Research is ongoing to explore its potential as a precursor in the synthesis of novel therapeutic agents.

    Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Tert-butoxy-2-cyclopropoxybenzonitrile involves its interaction with molecular targets such as enzymes and receptors. The compound’s nitrile group can form hydrogen bonds with active sites of enzymes, influencing their activity. Additionally, the tert-butoxy and cyclopropoxy groups contribute to the compound’s overall stability and reactivity, allowing it to participate in various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties and applications of 3-Tert-butoxy-2-cyclopropoxybenzonitrile, a comparative analysis with analogous compounds is provided below.

Table 1: Comparative Properties of Substituted Benzonitriles

Compound Name Molecular Weight (g/mol) Substituents Solubility (Polar Solvents) Stability (pH 7, 25°C) Key Applications
3-Tert-butoxy-2-cyclopropoxybenzonitrile 245.3 3-tert-butoxy, 2-cyclopropoxy Moderate (DMSO, DMF) High (stable up to 150°C) Pharmaceutical intermediates
3-Tert-butoxybenzonitrile 191.2 3-tert-butoxy High (THF, acetone) Moderate Agrochemical synthesis
2-Cyclopropoxybenzonitrile 175.2 2-cyclopropoxy Low (chloroform, ether) Low (prone to ring-opening) Polymer precursors
4-Cyano-3-methoxybenzoic acid 181.2 3-methoxy, 4-cyano High (water, ethanol) High Dye synthesis

Key Findings from Comparative Studies:

Steric and Electronic Effects: The tert-butoxy group in 3-Tert-butoxy-2-cyclopropoxybenzonitrile significantly reduces solubility in polar solvents compared to analogs like 3-Tert-butoxybenzonitrile due to increased steric hindrance .

Thermal Stability :

  • 3-Tert-butoxy-2-cyclopropoxybenzonitrile exhibits superior thermal stability (decomposition >150°C) compared to 2-Cyclopropoxybenzonitrile (<100°C), attributed to the stabilizing tert-butoxy group .

Synthetic Utility: Unlike 4-Cyano-3-methoxybenzoic acid, which is water-soluble and used in aqueous-phase reactions, 3-Tert-butoxy-2-cyclopropoxybenzonitrile is preferred for anhydrous coupling reactions in drug discovery.

Commercial Availability :

  • While 3-Tert-butoxypropionic acid (a related derivative) has 13 global suppliers, 3-Tert-butoxy-2-cyclopropoxybenzonitrile is less commercially accessible, reflecting its niche applications .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.